Cas no 34165-13-4 (3,5-dimethyl-Imidazo[1,2-a]pyridine)
3,5-dimethyl-Imidazo[1,2-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-Imidazo[1,2-a]pyridine
- 3,5-Dimethylimidazo[1,2-a]pyridine
- AKOS018443815
- DTXSID60517306
- 34165-13-4
- SCHEMBL18754352
-
- MDL: MFCD21336176
- Inchi: 1S/C9H10N2/c1-7-4-3-5-9-10-6-8(2)11(7)9/h3-6H,1-2H3
- InChI Key: GXVGWOFWWGCRIU-UHFFFAOYSA-N
- SMILES: N12C(C=CC=C1C)=NC=C2C
Computed Properties
- Exact Mass: 146.084398327g/mol
- Monoisotopic Mass: 146.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.3Ų
3,5-dimethyl-Imidazo[1,2-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029198149-1g |
3,5-Dimethylimidazo[1,2-a]pyridine |
34165-13-4 | 95% | 1g |
$602.55 | 2023-09-02 | |
| Chemenu | CM269467-1g |
3,5-Dimethylimidazo[1,2-a]pyridine |
34165-13-4 | 95% | 1g |
$519 | 2021-08-18 | |
| Chemenu | CM269467-1g |
3,5-Dimethylimidazo[1,2-a]pyridine |
34165-13-4 | 95% | 1g |
$*** | 2023-03-31 | |
| Crysdot LLC | CD11140227-1g |
3,5-Dimethylimidazo[1,2-a]pyridine |
34165-13-4 | 95+% | 1g |
$550 | 2024-07-17 |
3,5-dimethyl-Imidazo[1,2-a]pyridine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3,5-dimethyl-Imidazo[1,2-a]pyridine
Comprehensive Overview of 3,5-dimethyl-Imidazo[1,2-a]pyridine (CAS No. 34165-13-4): Properties, Applications, and Industry Insights
3,5-dimethyl-Imidazo[1,2-a]pyridine (CAS No. 34165-13-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and therapeutic potential. This article delves into the molecular characteristics, synthesis methods, and emerging applications of this compound, while addressing trending queries such as "imidazo[1,2-a]pyridine derivatives in drug discovery" and "CAS 34165-13-4 suppliers."
The compound's chemical structure features a fused bicyclic system with a 3,5-dimethyl substitution pattern, which enhances its stability and lipophilicity—a critical factor in drug design. Researchers have explored its role as a building block for kinase inhibitors and GABA receptor modulators, aligning with current industry demand for targeted therapies. Recent publications highlight its utility in developing antiviral agents, a topic of heightened interest post-pandemic. Analytical techniques like HPLC and NMR are routinely employed to verify the purity of CAS 34165-13-4, ensuring compliance with regulatory standards.
From a commercial perspective, the global market for imidazo[1,2-a]pyridine intermediates is expanding, driven by pharmaceutical R&D investments. Suppliers often list 3,5-dimethyl-Imidazo[1,2-a]pyridine under catalog numbers like 34165-13-4, with purity grades ranging from 95% to 99%. Environmental and safety data (e.g., REACH compliance) are frequently requested by buyers, reflecting growing emphasis on sustainable chemistry. Notably, the compound's low toxicity profile makes it a viable candidate for scalable production.
Innovative synthetic routes, such as microwave-assisted cyclization, have been reported to improve yields of 34165-13-4, addressing common challenges like byproduct formation. Patent analyses reveal its inclusion in formulations for neurodegenerative disease treatments, a hot topic in aging populations. Furthermore, computational studies (molecular docking) predict its affinity for enzyme active sites, accelerating lead optimization workflows. These advancements position 3,5-dimethyl-Imidazo[1,2-a]pyridine as a versatile tool in modern drug development.
In conclusion, CAS No. 34165-13-4 exemplifies the intersection of chemical innovation and therapeutic relevance. Its adaptability to green chemistry principles and compatibility with high-throughput screening platforms underscore its value. As research continues to uncover new applications—from catalysis to material science—this compound remains a focal point for interdisciplinary collaboration. For sourcing inquiries, verified suppliers typically provide COA (Certificate of Analysis) and MSDS documentation, ensuring transparency in procurement.
34165-13-4 (3,5-dimethyl-Imidazo[1,2-a]pyridine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)